Cas no 5147-00-2 (O-Acetyl-L-serine)

O-Acetyl-L-serine Properties

Names and Identifiers

• (S)-3-Acetoxy-2-aminopropanoic acid
• O-AC-L-Ser-OH
• (2S)-3-acetyloxy-2-aminopropanoic acid
• L-Serine, O-acetyl-
• O-ACETYL-L-SERINE
• L-Serine,O-acetyl
• O-Acetyl-L-serin
• O-Acetylserine
• serine acetate
• DB01837
• CHEBI:17981
• NSC-226230
• UNII-G05L7T7ZEQ
• AKOS006238075
• O-Acetyl-L-serine (H-L-Ser(Ac)-OH)
• 5147-00-2
• (2S)-3-acetoxy-2-ammoniopropanoate
• SCHEMBL598363
• A913073
• bmse000983
• CHEMBL1234916
• AS-10491
• C00979
• AC-9103
• G05L7T7ZEQ
• o-acetyl-serine
• C7F78DD0-90DD-465D-AEB8-524F58E72B51
• NSC 226230
• (2S)-3-acetoxy-2-azaniumylpropanoate
• Q309897
• L-Serine, acetate (ester)
• O-acetyl-l-ser
• CS-6301
• O-acetyl-L-serine
• DTXSID20904718
• 25248-96-8
• s6144
• O3-acetyl-L-serine
• NS00014897
• OAS
• Serine, O-acetyl-
• HY-101409
• (2S)-3-(acetyloxy)-2-aminopropanoic acid
• VZXPDPZARILFQX-BYPYZUCNSA-N
• MFCD00037771
• Serine; (S)-form, O-Ac
• (S)-3-Acetoxy-2-aminopropanoic Acid; NSC 226230; O-Acetylserine;
• BRD-K63247785-001-01-5
• +Expand

• MDL： MFCD00037771
• InChIKey： VZXPDPZARILFQX-BYPYZUCNSA-N
• Inchi： InChI=1S/C5H9NO4/c1-3(7)10-2-4(6)5(8)9/h4H,2,6H2,1H3,(H,8,9)/t4-/m0/s1
• SMILES： N[C@@H](COC(C)=O)C(O)=O

Computed Properties

• Exact Mass: 147.053158g/mol
• Surface Charge: 0
• XLogP3: -3.5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 147.053158g/mol
• Monoisotopic Mass: 147.053158g/mol
• Topological Polar Surface Area: 89.6Ų
• Heavy Atom Count: 10
• Complexity: 145
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: -0.33830
• PSA: 89.62000
• Refractive Index: 1.477
• Boiling Point: 297.7ºC at 760mmHg
• Melting Point: 163-169°C
• Flash Point: 133.8ºC
• Color/Form: Solid
• Specific Rotation: +7.5° (c=1, H2O)
• Density: 1.299g/cm3

O-Acetyl-L-serine Security Information

• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Signal Word：Warning

O-Acetyl-L-serine Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Other Chemical Reagents